1-(2,5-dimethyl-3-furoyl)-4-(3-fluorobenzyl)piperazine

• IUPAC Name: (2,5-dimethylfuran-3-yl)-[4-[(3-fluorophenyl)methyl]piperazin-1-yl]methanone
• InChI: InChI=1S/C18H21FN2O2/c1-13-10-17(14(2)23-13)18(22)21-8-6-20(7-9-21)12-15-4-3-5-16(19)11-15/h3-5,10-11H,6-9,12H2,1-2H3
• InChI Key: MJHGDXLSHOMPBF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(O1)C)C(=O)N2CCN(CC2)CC3=CC(=CC=C3)F
• Molecular Formula: C18H21FN2O2
• Molecular Weight: 316.4 g/mol

Description

1-(2,5-dimethyl-3-furoyl)-4-(3-fluorobenzyl)piperazine, also known as DF-MPPO, is a chemical compound that has shown potential in scientific research as a tool for studying the effects of oxidative stress on the brain.

Mechanism of Action

1-(2,5-dimethyl-3-furoyl)-4-(3-fluorobenzyl)piperazine is a free radical scavenger, meaning that it can neutralize ROS and prevent them from causing damage to cells. Specifically, 1-(2,5-dimethyl-3-furoyl)-4-(3-fluorobenzyl)piperazine has been shown to scavenge hydroxyl radicals, one of the most reactive and damaging types of ROS. By scavenging hydroxyl radicals, 1-(2,5-dimethyl-3-furoyl)-4-(3-fluorobenzyl)piperazine may protect cells from oxidative stress-induced damage.
Biochemical and Physiological Effects:
1-(2,5-dimethyl-3-furoyl)-4-(3-fluorobenzyl)piperazine has been shown to have a variety of biochemical and physiological effects in animal models. For example, 1-(2,5-dimethyl-3-furoyl)-4-(3-fluorobenzyl)piperazine has been shown to reduce oxidative stress-induced DNA damage in the brain, as well as to improve cognitive function in rats with traumatic brain injury. 1-(2,5-dimethyl-3-furoyl)-4-(3-fluorobenzyl)piperazine has also been shown to reduce inflammation and cell death in the brain following stroke.

Advantages and Limitations for Lab Experiments

One advantage of using 1-(2,5-dimethyl-3-furoyl)-4-(3-fluorobenzyl)piperazine in lab experiments is its specificity for hydroxyl radicals. This specificity allows researchers to study the effects of hydroxyl radicals on cells without the confounding effects of other ROS. However, one limitation of using 1-(2,5-dimethyl-3-furoyl)-4-(3-fluorobenzyl)piperazine is its relatively short half-life, meaning that it may not be effective in scavenging hydroxyl radicals over extended periods of time.

Future Directions

There are several future directions for research involving 1-(2,5-dimethyl-3-furoyl)-4-(3-fluorobenzyl)piperazine. One area of interest is the potential use of 1-(2,5-dimethyl-3-furoyl)-4-(3-fluorobenzyl)piperazine as a therapeutic agent for neurological disorders characterized by oxidative stress, such as Alzheimer's disease and Parkinson's disease. Another area of interest is the development of more potent and longer-lasting free radical scavengers based on the structure of 1-(2,5-dimethyl-3-furoyl)-4-(3-fluorobenzyl)piperazine. Finally, further research is needed to fully understand the mechanism of action of 1-(2,5-dimethyl-3-furoyl)-4-(3-fluorobenzyl)piperazine and its effects on various cell types and tissues.

Scientific Research Applications

1-(2,5-dimethyl-3-furoyl)-4-(3-fluorobenzyl)piperazine has been used in scientific research to study the effects of oxidative stress on the brain. Oxidative stress is a condition where there is an imbalance between the production of reactive oxygen species (ROS) and the body's ability to detoxify them. This condition has been implicated in a variety of neurological disorders, including Alzheimer's disease, Parkinson's disease, and stroke.